Cas no 138631-08-0 (1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-)
![1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/138631-08-0x500.png)
138631-08-0 structure
Product name:1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-
CAS No:138631-08-0
MF:C17H18N4O
MW:294.351023197174
CID:1254383
1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-
- 2H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]-
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- Inchi: 1S/C17H18N4O/c1-2-6-14(7-3-1)8-4-5-13-22-16-11-9-15(10-12-16)17-18-20-21-19-17/h1-3,6-7,9-12H,4-5,8,13H2,(H,18,19,20,21)
- InChI Key: QKJMHBIYIDVENZ-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(OCCCCC3=CC=CC=C3)C=C2)N=NN1
Computed Properties
- Exact Mass: 418.22328
Experimental Properties
- Density: 1.192±0.06 g/cm3(Predicted)
- Boiling Point: 515.7±60.0 °C(Predicted)
- PSA: 107.29
- pka: 4.49±0.10(Predicted)
1H-Tetrazole, 5-[4-(4-phenylbutoxy)phenyl]- Related Literature
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Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562
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Chandra B. KC,Kei Ohkubo,Paul A. Karr,Francis D'Souza Chem. Commun., 2013,49, 7614-7616
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Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
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Thamina Akther,Carl Redshaw,Takehiko Yamato Mater. Chem. Front., 2021,5, 2173-2200
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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